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Compound of Interest

Compound Name: 1-Tetradecanol-d2

Cat. No.: B15568468

Essential Safety and Handling Guide for 1-
Tetradecanol-d2

This guide provides immediate and essential safety, handling, and disposal information for 1-
Tetradecanol-d2, tailored for researchers, scientists, and drug development professionals. The
procedures outlined are designed to ensure a safe laboratory environment and compliance with
standard safety protocols.

Physicochemical and Hazard Data

Proper handling of 1-Tetradecanol-d2 begins with a clear understanding of its properties and
associated hazards. While the deuteration is unlikely to alter the chemical hazards significantly
from its non-deuterated counterpart, 1-Tetradecanol, it is crucial to handle it with the same level
of care.
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Property

Value

Synonyms

Myristyl alcohol-d2, Tetradecyl alcohol-d2

Molecular Formula

C14H28D20

Molecular Weight 216.42 g/mol (approx.)
White solid or colorless thick liquid when
Appearance
heated[1]
Melting Point 35-39 °C[2][3]
Boiling Point 289 °CJ[3]
Flash Point 140 °C (284 °F)[4]
Density 0.823 g/mL at 25 °C[3]
N Insoluble in water; Soluble in ether and
Solubility

alcohol[5]

Incompatible Materials

Strong oxidizing agents, acid anhydrides, acid

chlorides[2][5][6][7]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Tetradecanol_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/US/en/product/sial/87158
https://www.sigmaaldrich.com/US/en/product/sial/87158
https://pim-resources.coleparmer.com/sds/96121.pdf
https://www.sigmaaldrich.com/US/en/product/sial/87158
https://datasheets.scbt.com/sc-213413.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_1_Tetradecanol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://www.benchchem.com/pdf/1_Tetradecanol_proper_disposal_procedures.pdf
https://www.fishersci.com/store/msds?partNumber=AC180735000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard ldentification

Description

GHS Hazard Statements[6][8][9]

H315: Causes skin irritation.H319: Causes
serious eye irritation.H410: Very toxic to aquatic

life with long lasting effects.

GHS Precautionary Statements[6][8][9]

P273: Avoid release to the environment.P280:
Wear protective gloves/protective clothing/eye
protection/face protection.P305+P351+P338: IF
IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.P391.:
Collect spillage.P501: Dispose of
contents/container to an approved waste

disposal plant.

Physical Hazards

Combustible solid. Fine dust may form explosive

mixtures with air.[2]

Health Hazards[4][5][9]

May cause mild eye and skin irritation upon
prolonged or repeated contact. Inhalation of
dust may cause respiratory irritation. Not

classified as harmful by ingestion.

Environmental Hazards[2][5][6][7][8]

Very toxic to aquatic organisms, with the
potential for long-term adverse effects in the

aquatic environment.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Tetradecanol-d2 to minimize exposure and

prevent contamination.
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Protection Type Specification

Safety glasses with side-shields or chemical
Eye/Face Protection goggles conforming to EN166 (EU) or NIOSH
(US) standards.[2][10]

Chemical-impermeable gloves (e.g., Nitrile
rubber). Gloves must be inspected before use

Hand Protection _ _
and replaced if contaminated or damaged.[1][2]

[8]

A lab coat or protective clothing should be worn
Skin and Body Protection to prevent skin exposure.[2][5] An apron may be

necessary for larger quantities.[5]

A particulate respirator (e.g., P95 or P1) should
) ) be used if dust is generated and ventilation is
Respiratory Protection ) ) ] o
inadequate.[2][8] For higher-risk activities, a full-

face respirator may be necessary.[6][10]

Handling and Storage Procedures

o Ventilation: Always handle 1-Tetradecanol-d2 in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of any dust or fumes.[4][6]

e Preventing Contamination: Avoid contact with skin, eyes, and clothing.[4][9] Do not eat, drink,
or smoke in areas where the chemical is handled. Wash hands thoroughly after handling.[4]

[9]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][7][9]
Keep away from incompatible materials such as strong oxidizing agents.[2][5][6][7]

e Dust Control: Minimize dust generation and accumulation, as fine dust can form explosive
mixtures with air.[2][4]

Emergency and Disposal Plan

A clear and concise plan for managing spills and disposing of waste is critical for maintaining a
safe laboratory environment.
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Spill Management

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: If the spill is large, evacuate non-essential personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading and from entering drains or waterways.[2]
Clean-Up:

o For minor spills, use a dry clean-up procedure.[2][5]

o Carefully sweep or vacuum the material, avoiding dust generation.[2][4]

o Place the spilled material into a suitable, labeled container for disposal.[4][5]
Decontaminate: Clean the spill area thoroughly.

Personal Safety: All personnel involved in the cleanup must wear the appropriate PPE.

Disposal Protocol

1-Tetradecanol-d2 and its containers must be disposed of as hazardous waste.[5]

Waste Collection: Collect waste material in a clearly labeled, sealed container. The label
should read "Hazardous Waste" and include the chemical name.[6]

Storage of Waste: Store the waste container in a designated, cool, dry, and well-ventilated
area, away from incompatible materials and with secondary containment.[6]

Regulatory Compliance: All waste disposal must be conducted in accordance with local,
state, and federal regulations.[2][5] Consult your institution's environmental health and safety
(EHS) department for specific guidance.

Environmental Protection: Do not allow the chemical or its containers to enter drains or the
environment.[2][7][8]
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Procedural Workflow Diagram

The following diagram outlines the key steps and decision points for the safe handling and
disposal of 1-Tetradecanol-d2.

Don Appropriate PPE o~ | Ensure Well-Ventilated Area
(Gloves, Goggles, Lab Coat) o (Fume Hood)
Begin Work
\4
Use in Experiment > Store in Tightly Sealed Container
in a Cool, Dry Place

Dispose via Institutional EHS
(Follow Regulations)

Follow Spill Protocol:
Evacuate, Ventilate, Contain, Clean

No

~

Continue to Waste Disposal

N\

Collect Waste in
Labeled Hazardous Waste Container
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Caption: Workflow for the safe handling and disposal of 1-Tetradecanol-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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